(2s)-[6-Bromo-4-(4-Chlorophenyl)-2-Methylquinolin-3-Yl](Methoxy)ethanoic Acid

• CAS No.: 957889-73-5
• Product Name: (2s)-[6-Bromo-4-(4-Chlorophenyl)-2-Methylquinolin-3-Yl](Methoxy)ethanoic Acid
• Molecular Formula: C19H15BrClNO3
• Molecular Weight: 420.7 g/mol
• IUPAC Name: (2S)-2-[6-bromo-4-(4-chlorophenyl)-2-methylquinolin-3-yl]-2-methoxyacetic acid
• Standard InChI: InChI=1S/C19H15BrClNO3/c1-10-16(18(25-2)19(23)24)17(11-3-6-13(21)7-4-11)14-9-12(20)5-8-15(14)22-10/h3-9,18H,1-2H3,(H,23,24)/t18-/m0/s1
• Standard InChIKey: BNDPDYQQAJUJPY-SFHVURJKSA-N
• Isomeric SMILES: CC1=C(C(=C2C=C(C=CC2=N1)Br)C3=CC=C(C=C3)Cl)[C@@H](C(=O)O)OC
• SMILES: CC1=C(C(=C2C=C(C=CC2=N1)Br)C3=CC=C(C=C3)Cl)C(C(=O)O)OC
• Canonical SMILES: CC1=C(C(=C2C=C(C=CC2=N1)Br)C3=CC=C(C=C3)Cl)C(C(=O)O)OC
• Appearance: Solid powder
• Description: BI-1001 is an allosteric HIV-1 integrase (IN) inhibitor (ALLINI).
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: BI-1001; BI 1001; BI1001
• Reference: 1: Xue W, Liu H, Yao X. Molecular modeling study on the allosteric inhibition mechanism of HIV-1 integrase by LEDGF/p75 binding site inhibitors. PLoS One. 2014 Mar 5;9(3):e90799. doi: 10.1371/journal.pone.0090799. eCollection 2014. PubMed PMID: 24599328; PubMed Central PMCID: PMC3944435.
• PubChem Compound: 24800073
• Last Modified: Nov 12 2021